Cas no 2137990-45-3 (Carbamic acid, N-(2-cyclobutyl-3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester)
Carbamic acid, N-(2-cyclobutyl-3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-(2-cyclobutyl-3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C14H23NO3/c1-5-12(16)11(10-7-6-8-10)9-15-13(17)18-14(2,3)4/h5,10-11H,1,6-9H2,2-4H3,(H,15,17)
- InChI Key: WPPRUDZWXSCEEN-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCC(C1CCC1)C(=O)C=C
Carbamic acid, N-(2-cyclobutyl-3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-799123-0.05g |
tert-butyl N-(2-cyclobutyl-3-oxopent-4-en-1-yl)carbamate |
2137990-45-3 | 95.0% | 0.05g |
$948.0 | 2025-03-21 | |
| Enamine | EN300-799123-0.1g |
tert-butyl N-(2-cyclobutyl-3-oxopent-4-en-1-yl)carbamate |
2137990-45-3 | 95.0% | 0.1g |
$993.0 | 2025-03-21 | |
| Enamine | EN300-799123-0.25g |
tert-butyl N-(2-cyclobutyl-3-oxopent-4-en-1-yl)carbamate |
2137990-45-3 | 95.0% | 0.25g |
$1038.0 | 2025-03-21 | |
| Enamine | EN300-799123-0.5g |
tert-butyl N-(2-cyclobutyl-3-oxopent-4-en-1-yl)carbamate |
2137990-45-3 | 95.0% | 0.5g |
$1084.0 | 2025-03-21 | |
| Enamine | EN300-799123-1.0g |
tert-butyl N-(2-cyclobutyl-3-oxopent-4-en-1-yl)carbamate |
2137990-45-3 | 95.0% | 1.0g |
$1129.0 | 2025-03-21 | |
| Enamine | EN300-799123-2.5g |
tert-butyl N-(2-cyclobutyl-3-oxopent-4-en-1-yl)carbamate |
2137990-45-3 | 95.0% | 2.5g |
$2211.0 | 2025-03-21 | |
| Enamine | EN300-799123-5.0g |
tert-butyl N-(2-cyclobutyl-3-oxopent-4-en-1-yl)carbamate |
2137990-45-3 | 95.0% | 5.0g |
$3273.0 | 2025-03-21 | |
| Enamine | EN300-799123-10.0g |
tert-butyl N-(2-cyclobutyl-3-oxopent-4-en-1-yl)carbamate |
2137990-45-3 | 95.0% | 10.0g |
$4852.0 | 2025-03-21 |
Carbamic acid, N-(2-cyclobutyl-3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on Carbamic acid, N-(2-cyclobutyl-3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester
Carbamic acid, N-(2-cyclobutyl-3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester (CAS No. 2137990-45-3): A Comprehensive Overview
Carbamic acid, N-(2-cyclobutyl-3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester, identified by its CAS number 2137990-45-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to a class of molecules known for their versatile structural features and potential biological activities. The presence of a cyclobutyl group, an oxo group, and a pentenyl chain in its molecular structure contributes to its unique chemical properties and reactivity, making it a valuable subject of study for synthetic chemists and biologists alike.
The synthesis of Carbamic acid, N-(2-cyclobutyl-3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester involves intricate steps that highlight the complexity of modern organic synthesis. The reaction pathway typically begins with the formation of a carbamate intermediate, which is then functionalized to introduce the cyclobutyl and pentenyl moieties. The final step involves the introduction of the 1,1-dimethylethyl ester group, which enhances the stability and solubility of the compound. This synthetic route underscores the importance of carefully controlled conditions and precise molecular transformations in achieving high yields and purity.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyclobutyl group, in particular, has been identified as a key structural feature that can influence the bioactivity of molecules. Studies have shown that cyclobutane derivatives often exhibit enhanced binding affinity to biological targets due to their rigid three-dimensional structure. This property makes Carbamic acid, N-(2-cyclobutyl-3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester a promising candidate for further investigation in drug discovery programs.
The oxo group within the molecular structure also plays a crucial role in determining the reactivity and functionality of the compound. Oxocarbonyl groups are known to participate in various chemical reactions, including nucleophilic addition and elimination reactions. These reactions are fundamental to many synthetic transformations and can be harnessed to develop new methodologies for constructing complex organic molecules. The presence of an oxo group in Carbamic acid, N-(2-cyclobutyl-3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester thus opens up numerous possibilities for further functionalization and derivatization.
The pentenyl chain adds another layer of complexity to the compound's structure. Pentenyl groups are unsaturated hydrocarbon chains that can participate in various chemical reactions, including addition reactions with electrophiles and coupling reactions with other organic molecules. These reactions are particularly relevant in the context of pharmaceutical research, where functionalized pentenyl derivatives have been explored as intermediates for synthesizing biologically active compounds. The incorporation of a pentenyl moiety into Carbamic acid, N-(2-cyclobutyl-3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester thus enhances its potential as a building block for more complex molecules.
The 1,1-dimethylethyl ester group at the end of the molecule serves multiple purposes. First and foremost, it acts as an electron-withdrawing group that can influence the electronic properties of the molecule. This can be particularly important in determining how the compound interacts with biological targets such as enzymes or receptors. Additionally, the ester group enhances the solubility of the compound in polar solvents, which is crucial for both synthetic applications and potential biological studies.
Recent research has begun to explore the biological activity of compounds with structural similarities to Carbamic acid, N-(2-cyclobutyl-3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester. Initial studies have shown that derivatives of this compound exhibit promising activity against certain enzymatic targets. These findings suggest that further optimization of the molecular structure could lead to the development of novel therapeutic agents with improved efficacy and selectivity. The cyclobutyl group appears to be particularly important in modulating binding interactions with these targets.
The synthesis and characterization of Carbamic acid, N-(2-cyclobutyl-3-oxy...
2137990-45-3 (Carbamic acid, N-(2-cyclobutyl-3-oxo-4-penten-1-yl)-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)